N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H19NO4/c21-18(13-6-9-16-17(10-13)24-12-23-16)20-11-19(22,15-7-8-15)14-4-2-1-3-5-14/h1-6,9-10,15,22H,7-8,11-12H2,(H,20,21)
• InChI Key: LKIWLXBLIJMBLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C2=CC3=C(C=C2)OCO3)(C4=CC=CC=C4)O
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• CAS No.: 1421442-61-6

Description

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• A study on the synthesis of spiro[cyclopropane-1,4′-oxazoline]s highlighted Michael additions and subsequent reactions leading to benzoxazole derivatives, showcasing the versatility of cyclopropyl and benzo[d][1,3]dioxole structures in organic synthesis (Dalai et al., 2008).
• Research on the synthesis and characterization of thermotropic poly(benzobisthiazole)s, integrating benzo[1,2-d:4,5-d']bibthiazole-2,6-diyl units, demonstrates the role of structural design in the development of materials with specific thermal properties (Kimura et al., 1994).

Biological Activity

• The design, synthesis, and biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide derivatives as histone deacetylase inhibitors revealed compounds with potent antiproliferative activity against cancer cell lines, underscoring the therapeutic potential of benzamide derivatives in cancer treatment (Jiao et al., 2009).
• A study on N-(ferrocenylmethyl)benzene-carboxamide derivatives showed cytotoxic effects on breast cancer cell lines, indicating the significance of ferrocenyl and benzene-carboxamide moieties in anticancer activity (Kelly et al., 2007).

Synthesis and Applications in Material Science

• Research on a novel positive-working and aqueous-base-developable photosensitive poly(imide benzoxazole) precursor for the electronics industry highlighted the importance of poly(imide benzoxazole) structures in developing advanced materials (Hsu et al., 2004).